Cas no 846032-44-8 (5H-BENZOCYCLOHEPTEN-1-AMINE, 6,7,8,9-TETRAHYDRO-)
846032-44-8 structure
Product Name:5H-BENZOCYCLOHEPTEN-1-AMINE, 6,7,8,9-TETRAHYDRO-
CAS No:846032-44-8
MF:C11H15N
MW:161.243502855301
CID:3324350
PubChem ID:21701862
Update Time:2025-04-21
5H-BENZOCYCLOHEPTEN-1-AMINE, 6,7,8,9-TETRAHYDRO- Chemical and Physical Properties
Names and Identifiers
-
- 5H-BENZOCYCLOHEPTEN-1-AMINE, 6,7,8,9-TETRAHYDRO-
- 6,7,8,9-Tetrahydro-5H-benzo[7]annulen-1-amine
- 6,7,8,9-tetrahydro-5H-benzocyclohepten-1-ylamine
- DB-207327
- 6,7,8,9-Tetrahydro-5h-benzo[7] annulen-1-amine
- 846032-44-8
- RTSRUUJKIOUOCT-UHFFFAOYSA-N
- SCHEMBL3801550
- 6,7,8,9-tetrahydro-5H-benzo[7]annulene-1-amine
-
- Inchi: 1S/C11H15N/c12-11-8-4-6-9-5-2-1-3-7-10(9)11/h4,6,8H,1-3,5,7,12H2
- InChI Key: RTSRUUJKIOUOCT-UHFFFAOYSA-N
- SMILES: C12=CC=CC(N)=C1CCCCC2
Computed Properties
- Exact Mass: 161.120449483Da
- Monoisotopic Mass: 161.120449483Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26Ų
5H-BENZOCYCLOHEPTEN-1-AMINE, 6,7,8,9-TETRAHYDRO- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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